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Compound of Interest

Compound Name: (rel)-MK 287

Cat. No.: B1676615

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of stock solutions of (rel)-MK-
287, a potent and selective antagonist of the platelet-activating factor (PAF) receptor. Accurate
preparation of stock solutions is critical for ensuring the reliability and reproducibility of
experimental results.

Compound Information

(rel)-MK-287, also known as (rel)-L-680573, is the relative configuration of MK-287. MK-287 is
a tetrahydrofuran analog that potently inhibits the binding of platelet-activating factor to its
receptor.[1]
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Property Value Source

Synonyms (rel)-L-680573 MedChemExpress
CAS Number 135947-75-0 MedChemExpress
Molecular Formula C22H2805S Inferred from Structure
Molecular Weight 404.52 g/mol Inferred from Structure
Solubility Soluble in DMSO General Knowledge

Store at -20°C as a solid. In
Storage solvent, store at -80°C for up General Lab Practice

to 1 year.

Safety Precautions

Handle (rel)-MK-287 in accordance with good industrial hygiene and safety practices.[2][3][4][5]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety
glasses, and gloves.

« Handling: Avoid generating dust. Use in a well-ventilated area or under a chemical fume
hood.

» Exposure: Avoid contact with skin and eyes. In case of contact, wash the affected area
thoroughly with water.

o Storage: Keep the container tightly closed in a dry and well-ventilated place.

Experimental Protocol: Preparation of a 10 mM
DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of (rel)-MK-287 in dimethyl
sulfoxide (DMSO).

Materials:
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 (rel)-MK-287 powder

¢ Dimethyl sulfoxide (DMSOQO), anhydrous
e Microcentrifuge tubes

o Calibrated analytical balance

e \Vortex mixer

e Pipettes and sterile pipette tips
Procedure:

o Equilibrate: Allow the vial of (rel)-MK-287 powder to warm to room temperature before
opening to prevent condensation.

» Weigh: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully weigh
the desired amount of (rel)-MK-287 powder. For example, to prepare 1 mL of a 10 mM stock
solution, weigh 4.045 mg of (rel)-MK-287.

o Calculate Solvent Volume: Use the following formula to calculate the volume of DMSO
required to achieve the desired concentration:

Volume (L) = Mass (g) / (Concentration (mol/L) x Molecular Weight ( g/mol ))

For 1 mL of a 10 mM solution: Volume (L) = 0.004045 g / (0.010 mol/L x 404.52 g/mol ) =
0.001L=1mL

o Dissolve: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube
containing the (rel)-MK-287 powder.

o Mix: Close the tube tightly and vortex thoroughly until the solid is completely dissolved.
Gentle warming (e.qg., in a 37°C water bath) may be required to facilitate dissolution.

» Store: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -80°C.
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Visualizations
Experimental Workflow
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Caption: Workflow for preparing (rel)-MK-287 stock solution.

Hypothetical Signaling Pathway Inhibition

(rel)-MK-287 is an antagonist of the Platelet-Activating Factor Receptor (PAFR), a G-protein
coupled receptor. The following diagram illustrates a simplified, hypothetical signaling pathway
that could be inhibited by (rel)-MK-287.
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Hypothetical PAFR Signaling and Inhibition by (rel)-MK-287
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Caption: Inhibition of PAFR signaling by (rel)-MK-287.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Preparation of (rel)-MK-287 Stock Solutions: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676615#preparation-of-rel-mk-287-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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